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Compound of Interest

Compound Name: N-tert-Butyl-N-methylthiourea

CAS No.: 731742-74-8

Cat. No.: B12516300

Get Quote

Part 1: Strategic Analysis & Chemical Logic
The "N-Alkylation" Challenge
Direct reaction of thiourea with tert-butyl chloride or methyl iodide fails to yield the desired N-

substituted product.

S-Alkylation Dominance: Sulfur is a soft nucleophile, while Nitrogen is harder. Soft

electrophiles (alkyl halides) preferentially attack Sulfur, forming

-alkylisothiouronium salts (

).

Elimination Risks:tert-Butyl halides are prone to E1 elimination under the basic conditions

required to force N-alkylation, yielding isobutylene gas rather than the substitution product.

The Solution: Retrosynthetic Disconnection
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To synthesize N-substituted thioureas efficiently, we must bypass direct alkylation and utilize

Isothiocyanates or Substituted Amines.

Target A: 1-tert-Butyl-3-methylthiourea (

)

Pathway: Nucleophilic addition of an amine to an isothiocyanate.

Reagents: Methyl Isothiocyanate + tert-Butylamine (Preferred due to steric factors).

Target B: 1-tert-Butyl-1-methylthiourea (

)

Pathway: Acid-catalyzed rearrangement of the thiocyanate salt of the secondary amine.

Reagents:N-Methyl-tert-butylamine + Ammonium Thiocyanate.
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Caption: Mechanistic divergence showing why direct alkylation fails and identifying the correct

synthetic routes for 1,3- and 1,1-isomers.

Part 2: Detailed Experimental Protocols
Protocol A: Synthesis of 1-tert-Butyl-3-methylthiourea
(The 1,3-Isomer)
Application: This is the most common "mixed" thiourea, often used as a precursor for cyclic

guanidines or as a ligand in organometallic catalysis.

Reagents & Materials:

Methyl isothiocyanate (MITC): 1.0 equiv (Solid, mp 30-34°C). Caution: Highly Toxic.

tert-Butylamine: 1.1 equiv (Liquid, bp 46°C).

Dichloromethane (DCM) or Tetrahydrofuran (THF): Anhydrous.

Hexane (for precipitation).

Step-by-Step Methodology:

Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar,

nitrogen inlet, and a pressure-equalizing addition funnel.

Solvation: Charge the flask with Methyl isothiocyanate (7.31 g, 100 mmol) and dissolve in

DCM (100 mL). Cool the solution to 0°C using an ice bath.

Addition: Charge the addition funnel with tert-Butylamine (8.04 g, 11.6 mL, 110 mmol) diluted

in 20 mL DCM. Add this solution dropwise over 30 minutes.

Note: The reaction is exothermic. Maintain internal temperature < 10°C to prevent volatility

loss of the amine.
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Reaction: Once addition is complete, remove the ice bath and allow the mixture to warm to

room temperature (20-25°C). Stir for 4 hours.

Validation: TLC (SiO2, 50% EtOAc/Hexane) should show complete consumption of the

isothiocyanate (

) and appearance of a lower spot (

).

Workup:

Concentrate the reaction mixture to ~20% of its original volume under reduced pressure

(Rotavap, 30°C).

Add cold Hexane (50 mL) to induce precipitation.

Filter the white crystalline solid.

Wash the filter cake with cold hexane (

mL).

Drying: Dry the solid under high vacuum (0.1 mbar) for 6 hours.

Expected Yield: 90-95% Characterization Data (Typical):

Appearance: White crystalline solid.

Melting Point: 108-110°C.

1H NMR (CDCl3):

5.8 (br s, 2H, NH), 3.0 (d, 3H,

), 1.45 (s, 9H,

).
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Protocol B: Synthesis of 1-tert-Butyl-1-methylthiourea
(The 1,1-Isomer)
Application: Used when a terminal primary amine group (

) is required on the thiourea core.

Reagents:

N-Methyl-tert-butylamine: 1.0 equiv.

Ammonium Thiocyanate (

): 1.1 equiv.[1]

Concentrated HCl: 1.0 equiv.

Ethanol/Water (1:1 mixture).

Step-by-Step Methodology:

Salt Formation: In a round-bottom flask, dissolve N-Methyl-tert-butylamine (8.7 g, 100 mmol)

in Ethanol (50 mL).

Acidification: Slowly add Conc. HCl (100 mmol) while cooling on ice to generate the amine

hydrochloride salt in situ.

Addition: Add a solution of Ammonium Thiocyanate (8.37 g, 110 mmol) in Water (30 mL).

Rearrangement (The Critical Step):

Equip the flask with a reflux condenser.[2]

Heat the mixture to reflux (approx. 85°C) for 12-16 hours.

Mechanism:[3][4][5][6] The amine hydrochloride reacts with thiocyanate to form the

substituted ammonium thiocyanate salt, which then thermally rearranges to the thiourea.

Isolation:
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Cool the mixture to room temperature.

The product may crystallize out. If not, concentrate the ethanol fraction under vacuum.

The residue will be a mix of product and inorganic salts (

).

Add cold water (50 mL) to dissolve salts. The thiourea product is often less soluble in cold

water.

Extract with Ethyl Acetate (

mL) if no precipitate forms.

Dry organic layer over

and concentrate.[2]

Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (0-

5% Methanol in DCM).

Expected Yield: 60-75% (Lower than Protocol A due to equilibrium limitations).

Part 3: Analytical & Quality Control[1]
Data Summary Table
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Parameter Protocol A (1,3-Isomer) Protocol B (1,1-Isomer)

Structure

Key Reagents
Methyl Isothiocyanate + tBu-

Amine
N-Me-tBu-Amine + NH4SCN

Reaction Type
Nucleophilic Addition

(Irreversible)

Thermal Rearrangement

(Equilibrium)

Typical Yield >90% 60-75%

Purification Precipitation/Filtration Extraction/Recrystallization

Major Impurity Unreacted Amine (Volatile)
Ammonium Chloride (Water

soluble)

Troubleshooting Guide
Problem: Low yield in Protocol A.

Cause: Volatility of tert-butylamine.

Solution: Ensure the reaction is kept closed and initially cooled. Use a slight excess (1.2

eq) of amine.[2]

Problem: Oily product in Protocol B.

Cause: Presence of unreacted amine or solvent retention.

Solution: Triturate the oil with cold diethyl ether or hexane to induce crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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